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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the various grades of aluminum
magnesium silicate, their chemical nomenclature, and their critical role as a pharmaceutical

excipient. This document is intended to be a valuable resource for professionals in the fields of

pharmaceutical research, formulation development, and quality control.

Introduction to Aluminum Magnesium Silicate
Aluminum magnesium silicate is a naturally occurring mineral, refined from smectite clays of

the montmorillonite group, that has been purified and processed for use in the pharmaceutical

and cosmetics industries.[1] It is a complex colloidal silicate of aluminum and magnesium.[1]

Functionally, it is a versatile excipient used as a suspending and stabilizing agent, a tablet and

capsule disintegrant and binder, and a viscosity-increasing agent in a variety of dosage forms,

including oral suspensions, topical creams and lotions, and solid dosage forms.[1][2] Its ability

to form a stable, three-dimensional colloidal structure in aqueous systems, often referred to as

a "house of cards" structure, is key to its functionality, particularly in preventing the settling of

active pharmaceutical ingredients (APIs) in liquid formulations.[3]
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The nomenclature for aluminum magnesium silicate can vary, with terms such as

"Magnesium Aluminum Silicate," "Aluminum Magnesium Silicate," and "Magnesium

Aluminometasilicate" being used. These names generally refer to the same class of materials,

with distinctions arising from their specific chemical composition and manufacturing process

(natural vs. synthetic). The Chemical Abstracts Service (CAS) has assigned several numbers to

these substances, which can be specific to different grades or compositions.

Grades of Aluminum Magnesium Silicate
The United States Pharmacopeia-National Formulary (USP-NF) and other pharmacopeias

define several grades of Magnesium Aluminum Silicate and a synthetic version, Magnesium

Aluminometasilicate. The primary distinctions between these grades are their viscosity and the

ratio of aluminum to magnesium content.[4][5]

Magnesium Aluminum Silicate (Natural)
According to the USP-NF, Magnesium Aluminum Silicate is a blend of colloidal montmorillonite

and saponite that has been processed to remove grit and non-swellable ore components.[4] It

is categorized into four main types: IA, IB, IC, and IIA.

Magnesium Aluminometasilicate (Synthetic)
Magnesium Aluminometasilicate is a synthetic material with a defined composition of aluminum

oxide, magnesium oxide, and silicon dioxide.[5] The USP-NF defines two types, I-A and I-B,

which differ in their pH requirements.[5]

Data Presentation: Physicochemical Properties
The following tables summarize the key quantitative data for the different grades of aluminum
magnesium silicate as specified in the USP-NF.

Table 1: CAS Numbers and Nomenclature for Different Grades of Aluminum Magnesium
Silicate
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Grade/Type Common Nomenclature Associated CAS Numbers

Magnesium Aluminum Silicate,

Type IA
Veegum® R

1327-43-1, 12511-31-8,

71205-22-6

Magnesium Aluminum Silicate,

Type IB
- 1327-43-1, 12511-31-8

Magnesium Aluminum Silicate,

Type IC
Veegum® HV 1327-43-1, 12511-31-8

Magnesium Aluminum Silicate,

Type IIA
Veegum® K 1327-43-1, 12511-31-8

Magnesium

Aluminometasilicate, Type I-A
Neusilin® 12511-31-8

Magnesium

Aluminometasilicate, Type I-B
Neusilin® 12511-31-8

Table 2: USP-NF Specifications for Magnesium Aluminum Silicate Grades

Parameter Type IA Type IB Type IC Type IIA

Viscosity (cps) 225 - 600 150 - 450 800 - 2200 100 - 300

Aluminum

Content /

Magnesium

Content Ratio

0.5 - 1.2 0.5 - 1.2 0.5 - 1.2 1.4 - 2.8

pH (5%

suspension)
9.0 - 10.0 9.0 - 10.0 9.0 - 10.0 9.0 - 10.0

Loss on Drying ≤ 8.0% ≤ 8.0% ≤ 8.0% ≤ 8.0%

Acid Demand

(mL of 0.1 N

HCl)

Not more than

4.0 pH at 840

seconds

Not more than

4.0 pH at 840

seconds

Not more than

4.0 pH at 840

seconds

Not more than

4.0 pH at 840

seconds

Table 3: USP-NF Specifications for Magnesium Aluminometasilicate Grades
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Parameter Type I-A Type I-B

Aluminum Oxide (Al₂O₃)

Content
29.1% - 35.5% 29.1% - 35.5%

Magnesium Oxide (MgO)

Content
11.4% - 14.0% 11.4% - 14.0%

Silicon Dioxide (SiO₂) Content 29.2% - 35.6% 29.2% - 35.6%

pH (in suspension) 6.5 - 8.5 8.5 - 10.5

Loss on Drying ≤ 20.0% ≤ 20.0%

Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize and

qualify aluminum magnesium silicate for pharmaceutical use.

Viscosity Determination
Objective: To measure the viscosity of a dispersion of magnesium aluminum silicate, which is a

critical parameter for its function as a suspending and thickening agent.

Methodology (based on USP-NF):[4]

Preparation of the Dispersion:

Accurately weigh a quantity of the magnesium aluminum silicate sample equivalent to 25.0

g on a dried basis.

In a 1-liter blender jar, add a sufficient amount of purified water, maintained at 25 ± 2 °C, to

produce a final mixture weighing 500 g.

While the blender is running at high speed (14,000 to 15,000 rpm), add the magnesium

aluminum silicate powder over a few seconds.

Blend for exactly 3 minutes. Note that the temperature of the dispersion will rise due to the

high shear.
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Transfer the dispersion to a 600-mL beaker and allow it to stand for 5 minutes.

Adjust the temperature of the dispersion to 33 ± 3 °C, if necessary.

Measurement:

Use a suitable rotational viscometer equipped with the appropriate spindle as specified in

the USP-NF monograph for the specific grade being tested.

Operate the viscometer at 60 rpm for exactly 6 minutes.

Record the scale reading and calculate the viscosity in centipoises (cps).

Acid Demand Test
Objective: To determine the acid-consuming capacity of magnesium aluminum silicate, which is

relevant for its use in oral formulations and its potential interaction with acidic APIs.

Methodology (based on USP-NF):[4]

Preparation of the Dispersion:

Weigh a quantity of the magnesium aluminum silicate sample equivalent to 5.00 g on a

dried basis.

Disperse the sample in 500 mL of purified water using a suitable blender.

Titration:

With constant mixing, add 3.0-mL portions of 0.100 N hydrochloric acid at the following

time points: 5, 65, 125, 185, 245, 305, 365, 425, 485, 545, 605, 665, and 725 seconds.

Add a final 1.0-mL portion of 0.100 N hydrochloric acid at 785 seconds.

pH Measurement:

Determine the pH of the dispersion potentiometrically at 840 seconds. The pH should not

be more than 4.0.
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Identification by X-ray Diffraction (XRD)
Objective: To confirm the identity of magnesium aluminum silicate by analyzing its

characteristic crystalline structure.

Methodology (based on USP-NF):[4]

Sample Preparation (Oriented Film):

Prepare a 2% dispersion of magnesium aluminum silicate in water by adding 2 g of the

sample to 100 mL of water with intense agitation.

Allow the dispersion to stand for 12 hours to ensure complete hydration.

Place 2 mL of the dispersion on a glass slide and allow it to air-dry at room temperature to

form an oriented film.

Place the slide in a vacuum desiccator over a free surface of ethylene glycol and evacuate

the desiccator.

Allow it to stand for 12 hours.

XRD Analysis:

Record the X-ray diffraction pattern of the oriented film.

The largest peak should correspond to a d-spacing value between 15.0 and 17.2

angstroms.

Sample Preparation (Random Powder):

Prepare a random powder specimen of the magnesium aluminum silicate.

XRD Analysis:

Record the X-ray diffraction pattern of the random powder.

Peaks should be found in the region between 1.492 and 1.504 angstroms and between

1.510 and 1.540 angstroms.
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Case Study: Application in a Pharmaceutical
Formulation
A study by Formulation and Evaluation of Immediate-Release Oral Tablets Containing

Magnesium Aluminum Silicate-Loaded Simvastatin demonstrated the effective use of

magnesium aluminum silicate (MAS) to enhance the dissolution of a poorly soluble drug,

simvastatin.[6]

Objective: To improve the solubility and dissolution rate of simvastatin by adsorbing it onto

MAS.

Methodology: Simvastatin was loaded onto MAS using a solvent evaporation technique in

the presence of a hydrophilic polymer (Soluplus®). The resulting MAS-loaded simvastatin

was then formulated into immediate-release tablets.

Results: The tablet formulation containing MAS-loaded simvastatin exhibited a significantly

shorter disintegration time (0.61 minutes) and a much-improved drug release profile, with

over 80% of the drug released within 30 minutes in a phosphate buffer at pH 7.0.[6]

Conclusion: This study highlights the utility of magnesium aluminum silicate as an effective

carrier for enhancing the dissolution of poorly water-soluble drugs, thereby potentially

improving their bioavailability.[6]

Visualizations
The following diagrams illustrate key processes and concepts related to aluminum
magnesium silicate.
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Caption: Manufacturing and Quality Control Workflow for Pharmaceutical Grade Aluminum
Magnesium Silicate.
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Caption: Mechanism of Action as a Suspending Agent - The "House of Cards" Structure.
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Caption: Logical Flow for Selecting the Appropriate Grade of Aluminum Magnesium Silicate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b12393108?utm_src=pdf-body-img
https://www.benchchem.com/product/b12393108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b12393108?utm_src=pdf-custom-synthesis
http://www.phexcom.com/Content/pdf/Magnesium%20Aluminum%20silicate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11990242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11990242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11990242/
https://www.pioma.net/uncategorized/veegum-a-key-trouble-shooting-excipient/
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m46650.html
https://www.mdpi.com/2218-0532/93/3/30
https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://ajms.iq/index.php/ALRAFIDAIN/article/view/745?articlesBySimilarityPage=4
https://www.benchchem.com/product/b12393108#cas-number-and-nomenclature-for-different-grades-of-aluminum-magnesium-silicate
https://www.benchchem.com/product/b12393108#cas-number-and-nomenclature-for-different-grades-of-aluminum-magnesium-silicate
https://www.benchchem.com/product/b12393108#cas-number-and-nomenclature-for-different-grades-of-aluminum-magnesium-silicate
https://www.benchchem.com/product/b12393108#cas-number-and-nomenclature-for-different-grades-of-aluminum-magnesium-silicate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12393108?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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